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Compound of Interest

Compound Name: Ethylurea

Cat. No.: B042620

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety considerations for
the handling of Ethylurea (CAS No. 625-52-5). The information is intended to support risk
assessment and the implementation of safe laboratory practices.

Chemical and Physical Properties

Ethylurea is a white to beige crystalline solid.[1][2] Understanding its physical and chemical
properties is fundamental to its safe handling and storage.
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Property Value Reference(s)

Molecular Formula C3HsN20 [3114]

Molecular Weight 88.11 g/mol [4]
Very slightly beige crystals /

Appearance y gntly beige ey [2][5]
White crystal

Odor Odorless [3]

Melting Point 90-95°C /194 - 203 °F [3]

Flash Point >93°C/>199.4 °F [3]

N Soluble in water, methanol,

Solubility

ethanol, and acetone.[6][7]
- Stable under normal
Stability [31[8]

conditions.

Toxicological Information

The toxicological properties of Ethylurea have not been fully investigated.[5] However,

available data indicates that it should be handled with caution. It is classified as harmful if

swallowed, in contact with skin, or if inhaled.[7][8] It may also cause respiratory irritation and is

suspected of causing genetic defects.[7][8]
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Hazard
. Category Statement Reference(s)
Classification
Acute Oral Toxicity 4 Harmful if swallowed [31[8]
o Harmful in contact
Acute Dermal Toxicity 4 ) ) [31[8]
with skin
Acute Inhalation o
o 4 Harmful if inhaled [31[8]
Toxicity
Skin o
) o 2 Causes skin irritation [1][4]
Corrosion/Irritation
Serious Eye Causes serious eye
- 2 N [11[4]
Damage/Irritation irritation
Germ Cell Suspected of causing
. 2 : [3][8]
Mutagenicity genetic defects
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single 3 T
irritation.[1][3][4]
Exposure)

Note: LD50/LC50 data is not readily available.[5]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Wash thoroughly after handling.[5]

Use with adequate ventilation to keep airborne concentrations low.[5]

Minimize dust generation and accumulation.[5]

Avoid contact with eyes, skin, and clothing.[5]

Avoid ingestion and inhalation.[5]
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o Wear appropriate personal protective equipment (PPE).[3]

Storage:

Store in a tightly closed container.[5]

Store in a cool, dry, well-ventilated area.[5]

Keep away from incompatible substances such as strong oxidizing agents.[3][8]

Store locked up.[3]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.
Engineering Controls:

 Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower.[5]

» Use adequate ventilation, especially in confined areas.[3]

Personal Protective Equipment (PPE):

Personal Protective Equipment (PPE)

Eye/Face Protection Hand Protection Body Protection Respiratory Protection
e.g. eg. eg.

as per

Specifications
A4

Chemical safety goggles
(OSHA 29 CFR 1910.133 or EN166)

\ 4

Follow OSHA 29 CFR 1910.134
or EN 149 if needed

\ 4 \ 4

Appropriate protective gloves 7 Appropriate protective clothing 7
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Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Ethylurea.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Route of Exposure First Aid Actions

Do NOT induce vomiting If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water Never give anything by mouth to an unconscious person Get medical aid

Ingestion

Eye Contact 1 g Flush eyes with plenty of water for at least 15 minutes Occasionally lift upper and lower eyelids Get medical aid
Skin Contact L g Flush skin with plenty of water for at least 15 minutes Remove contaminated clothing and shoes Get medical aid

Inhalation

Move to fresh air If not breathing, give artificial respiration If breathing is difficult, give oxygen Get medical aid

Click to download full resolution via product page
Caption: First aid procedures for Ethylurea exposure.

General Advice: If symptoms persist, call a physician.[3] Ensure that medical personnel are
aware of the material involved and take precautions to protect themselves.[8] Treat
symptomatically.[3][5]

Fire Fighting Measures
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Ethylurea is a combustible material.[3]

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[3][5]

e Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be generated by thermal
decomposition or combustion.[3][5] Containers may explode when heated.[3]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3][5]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize hazards.
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Ensure adequate ventilation and
wear proper personal protective equipment

Remove all sources of ignition

Sweep up the material

Avoid generating dusty conditions

Place into a suitable, closed container for disposal

Clean the spill area

@se of waste according to regulD

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of Ethylurea.

Environmental Precautions: Should not be released into the environment.[3][8]
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Stability and Reactivity

¢ Reactivity: None known, based on information available.[3]
o Chemical Stability: Stable under normal conditions.[3][8]

» Conditions to Avoid: Incompatible products, heat, open flames, hot surfaces, and sources of
ignition.[3][8]

e Incompatible Materials: Strong oxidizing agents.[3][8]

e Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), carbon
dioxide (C0O2).[3]

e Hazardous Polymerization: Does not occur.[3][8]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of Ethylurea are not
extensively available in the public domain. The provided safety data is generally based on
standardized testing protocols such as those outlined by the OECD for chemical safety testing.
When designing experiments involving Ethylurea, researchers should adhere to established
good laboratory practices (GLP) and consult relevant guidelines for handling hazardous
chemicals.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive risk assessment. Always consult the most current Safety Data Sheet (SDS)
provided by the manufacturer before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to Health and Safety for Ethylurea
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042620#health-and-safety-information-for-ethylurea-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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